Cas no 2287342-54-3 (1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol)

• Product Name: 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol
• CAS No: 2287342-54-3
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6143838
• PubChem ID: 165977954
• Update Time: 2025-06-15

1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol
• EN300-6750640
• 2287342-54-3

• Inchi： 1S/C11H14N4O/c1-2-14-6-8(7-14)15-11-5-9(16)3-4-10(11)12-13-15/h3-5,8,16H,2,6-7H2,1H3
• InChI Key： BMOLPGWPKSPAST-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)N(C1CN(CC)C1)N=N2

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.2Ų

Additional information on 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol

Comprehensive Overview of 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol (CAS No. 2287342-54-3): Properties, Applications, and Research Insights

The compound 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol (CAS No. 2287342-54-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an azetidine ring with a benzotriazole moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol has surged, driven by advancements in drug discovery and material science. This compound's azetidine component is known for its conformational rigidity, which can enhance binding affinity in drug design. Meanwhile, the benzotriazole group offers versatile reactivity, enabling modifications for tailored applications. Such features align with current trends in fragment-based drug design and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol?" The synthesis typically involves multi-step organic reactions, including N-alkylation of azetidine and subsequent coupling with a functionalized benzotriazole derivative. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as discussed in recent publications. Additionally, computational studies using molecular docking and QSAR modeling have explored its potential interactions with biological targets, further highlighting its relevance in modern chemistry.

The compound's physicochemical properties, such as solubility, stability, and logP values, are critical for its application in drug formulation. Recent studies suggest that 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol exhibits moderate hydrophilicity, making it suitable for oral bioavailability studies. These characteristics are often compared to those of other azetidine-containing drugs, a trending topic in medicinal chemistry forums. Furthermore, its potential role in central nervous system (CNS) drug development has been speculated, given the azetidine ring's prevalence in neuromodulators.

From an industrial perspective, scalability and cost-effectiveness are key considerations for 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol production. Green chemistry principles, such as catalytic methods and solvent-free reactions, are increasingly applied to its synthesis, addressing environmental concerns—a hot topic in sustainable chemistry. Patent analyses reveal growing interest in this compound's derivatives, particularly for kinase inhibition and anti-inflammatory applications, aligning with user searches for "new kinase inhibitors 2024" and "anti-inflammatory heterocycles."

In conclusion, 1-(1-ethylazetidin-3-yl)-1H-1,2,3-benzotriazol-6-ol (CAS No. 2287342-54-3) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its structural features, combined with emerging research trends, position it as a molecule of interest for future innovations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and functional materials.